2-Chloro-4-(difluoromethyl)-6-fluorobenzaldehyde

• IUPAC Name: 2-chloro-4-(difluoromethyl)-6-fluorobenzaldehyde
• InChI: InChI=1S/C8H4ClF3O/c9-6-1-4(8(11)12)2-7(10)5(6)3-13/h1-3,8H
• InChI Key: NPIGEZBIRVBOCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C=O)Cl)C(F)F
• Molecular Formula: C8H4ClF3O
• Molecular Weight: 208.56 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of trifluoromethylpyridines as key structural motifs in active agrochemical and pharmaceutical ingredients. Trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using density functional theory (DFT) which predicts great accuracy in producing molecular geometry, vibrational frequencies, and thermodynamic properties.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the sp3 C chemical shift is between -20 ppm and 200 ppm; the sp2 C chemical shift is between 120 ppm and 240 ppm, and the sp C chemical shift is between 30 ppm and 70 ppm.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, “2-Chloro-4-(difluoromethyl)pyridine” has a molecular weight of 163.55 and is a solid at room temperature.

Safety and Hazards

Safety data sheets for similar compounds indicate that they should be handled with care. They may cause skin and eye irritation, and may be harmful if inhaled.

Future Directions

Trifluoromethylpyridine and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production.